Cas no 1038236-88-2 (2-{1-(5-methylthiophen-2-yl)ethylamino}butan-1-ol)

2-{1-(5-methylthiophen-2-yl)ethylamino}butan-1-ol is a chiral amino alcohol derivative featuring a thiophene moiety, which confers potential utility in asymmetric synthesis and pharmaceutical applications. The presence of both hydroxyl and amine functional groups allows for versatile reactivity, including use as a ligand in catalytic systems or as a building block for bioactive molecules. The 5-methylthiophen-2-yl group enhances lipophilicity, potentially improving membrane permeability in drug design. Its stereochemistry may also influence enantioselectivity in synthetic pathways. This compound is of interest in medicinal chemistry for its structural motifs, which are common in pharmacologically active agents targeting CNS or metabolic disorders. Proper handling and storage under inert conditions are recommended to preserve stability.
2-{1-(5-methylthiophen-2-yl)ethylamino}butan-1-ol structure
1038236-88-2 structure
Product Name:2-{1-(5-methylthiophen-2-yl)ethylamino}butan-1-ol
CAS No:1038236-88-2
MF:C11H19NOS
MW:213.339661836624
CID:5230151
PubChem ID:43207195
Update Time:2026-03-07

2-{1-(5-methylthiophen-2-yl)ethylamino}butan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-Butanol, 2-[[1-(5-methyl-2-thienyl)ethyl]amino]-
    • 2-{1-(5-methylthiophen-2-yl)ethylamino}butan-1-ol
    • Inchi: 1S/C11H19NOS/c1-4-10(7-13)12-9(3)11-6-5-8(2)14-11/h5-6,9-10,12-13H,4,7H2,1-3H3
    • InChI Key: CIMYDIBOERAURQ-UHFFFAOYSA-N
    • SMILES: C(O)C(NC(C1SC(C)=CC=1)C)CC

2-{1-(5-methylthiophen-2-yl)ethylamino}butan-1-ol Pricemore >>

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Additional information on 2-{1-(5-methylthiophen-2-yl)ethylamino}butan-1-ol

Research Brief on 2-{1-(5-methylthiophen-2-yl)ethylamino}butan-1-ol (CAS: 1038236-88-2): Recent Advances and Applications

The compound 2-{1-(5-methylthiophen-2-yl)ethylamino}butan-1-ol (CAS: 1038236-88-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of interest is the compound's role as a potential modulator of neurotransmitter systems. Preliminary research indicates that 2-{1-(5-methylthiophen-2-yl)ethylamino}butan-1-ol may interact with specific receptors in the central nervous system, suggesting possible applications in neurological disorders. The compound's ability to cross the blood-brain barrier has been a focal point of recent investigations, with promising results in preclinical models.

In addition to its neurological applications, recent studies have explored the compound's potential in oncology. Researchers have identified that 2-{1-(5-methylthiophen-2-yl)ethylamino}butan-1-ol exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with solid tumors. The mechanism underlying this activity appears to involve the inhibition of key signaling pathways, making it a candidate for further development as an anticancer agent.

The synthesis and optimization of 2-{1-(5-methylthiophen-2-yl)ethylamino}butan-1-ol have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of higher yields and purer forms of the compound, facilitating more detailed pharmacological studies. Additionally, structure-activity relationship (SAR) studies have been conducted to identify analogs with improved efficacy and reduced toxicity.

Despite these promising findings, challenges remain in the development of 2-{1-(5-methylthiophen-2-yl)ethylamino}butan-1-ol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's unique pharmacological profile and recent advancements in its understanding make it a compelling subject for ongoing research.

In conclusion, 2-{1-(5-methylthiophen-2-yl)ethylamino}butan-1-ol (CAS: 1038236-88-2) represents a promising candidate in the field of chemical biology and drug discovery. Its diverse potential applications, coupled with recent scientific advancements, highlight the importance of continued research in this area. Future studies should focus on optimizing its pharmacological properties and exploring its therapeutic potential in greater depth.

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